Cas no 433971-84-7 (1-4-(adamantan-1-yl)phenoxy-3-4-(2-fluorophenyl)piperazin-1-ylpropan-2-ol)

• Product Name: 1-4-(adamantan-1-yl)phenoxy-3-4-(2-fluorophenyl)piperazin-1-ylpropan-2-ol
• CAS No: 433971-84-7
• MF: C₂₉H₃₇FN₂O₂
• MW: 464.614691495895
• CID: 5839934
• PubChem ID: 2921976
• Update Time: 2025-06-13

1-4-(adamantan-1-yl)phenoxy-3-4-(2-fluorophenyl)piperazin-1-ylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-Piperazineethanol, 4-(2-fluorophenyl)-α-[(4-tricyclo[3.3.1.13,7]dec-1-ylphenoxy)methyl]-
• 1-[4-(ADAMANTAN-1-YL)PHENOXY]-3-[4-(2-FLUOROPHENYL)PIPERAZIN-1-YL]PROPAN-2-OL
• 433971-84-7
• AKOS001661021
• 1-[4-(1-adamantyl)phenoxy]-3-[4-(2-fluorophenyl)piperazin-1-yl]propan-2-ol
• F1134-0003
• 1-(4-((3r,5r,7r)-adamantan-1-yl)phenoxy)-3-(4-(2-fluorophenyl)piperazin-1-yl)propan-2-ol
• AKOS016288146
• Oprea1_769570
• 1-4-(adamantan-1-yl)phenoxy-3-4-(2-fluorophenyl)piperazin-1-ylpropan-2-ol

• Inchi： 1S/C29H37FN2O2/c30-27-3-1-2-4-28(27)32-11-9-31(10-12-32)19-25(33)20-34-26-7-5-24(6-8-26)29-16-21-13-22(17-29)15-23(14-21)18-29/h1-8,21-23,25,33H,9-20H2
• InChI Key： DMLMSZNLJAEACU-UHFFFAOYSA-N
• SMILES： N1(CC(COC2=CC=C(C34CC5CC(CC(C5)C3)C4)C=C2)O)CCN(C2=CC=CC=C2F)CC1

Computed Properties

• Exact Mass: 464.28390659g/mol
• Monoisotopic Mass: 464.28390659g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 35.9Ų

Experimental Properties

• Density: 1.202±0.06 g/cm3(Predicted)
• Boiling Point: 624.1±55.0 °C(Predicted)
• pka: 14.07±0.20(Predicted)

Additional information on 1-4-(adamantan-1-yl)phenoxy-3-4-(2-fluorophenyl)piperazin-1-ylpropan-2-ol

Introduction to 1-4-(adamantan-1-yl)phenoxy-3-4-(2-fluorophenyl)piperazin-1-ylpropan-2-ol (CAS No. 433971-84-7)

1-4-(adamantan-1-yl)phenoxy-3-4-(2-fluorophenyl)piperazin-1-ylpropan-2-ol, identified by its CAS number 433971-84-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules characterized by its dual functionalization, featuring both an adamantan-1-yl group and a piperazine moiety, which are well-documented for their potential in modulating biological pathways. The presence of a fluorophenyl substituent further enhances its structural complexity and pharmacological relevance, making it a promising candidate for further investigation.

The structural design of 1-4-(adamantan-1-yl)phenoxy-3-4-(2-fluorophenyl)piperazin-1-ylpropan-2-ol is strategically significant, as it combines several pharmacophoric elements known to interact with biological targets. The adamantan core provides rigidity and stability, which is often desirable in drug molecules to improve binding affinity and metabolic resistance. Meanwhile, the piperazine ring is a common pharmacological scaffold found in numerous therapeutic agents, particularly those targeting central nervous system (CNS) disorders and neurotransmitter receptors. The fluorophenyl group introduces electronic properties that can influence receptor interactions, potentially enhancing or modulating the compound's activity.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced pharmacological profiles. The combination of the adamantan and piperazine moieties in 1-4-(adamantan-1-y l)phenoxy -3 -4-(2-fluorophenyl)piperazin -1 -y lpropan -2 -ol aligns with this trend, as these structural features have been extensively studied for their ability to modulate various biological targets. For instance, piperazine derivatives are widely recognized for their role in treating conditions such as depression, schizophrenia, and Attention Deficit Hyperactivity Disorder (ADHD). The incorporation of the fluorophenyl group may further refine the compound's interaction with these targets, leading to improved efficacy or reduced side effects.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of complex molecules like 1 -4 -( adamantan - 1 - yl ) phenoxy -3 -4 -( 2 - fluorophen yl ) piperazin - 1 - y lpropan - 2 - ol with greater accuracy. These tools have been instrumental in identifying potential lead compounds for drug development by analyzing how different substituents influence receptor binding. The rigid structure provided by the adamantan core is particularly valuable in this context, as it can stabilize the conformation of the molecule in its active state, thereby increasing its affinity for biological targets.

The synthesis of 1 -4 -( adamantan - 1 - yl ) phenoxy -3 -4 -( 2 - fluorophen yl ) piperazin - 1 - y lpropan - 2 - ol represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful regioselective functionalization of the precursor molecules to introduce the desired substituents at specific positions. This process requires meticulous control over reaction conditions to ensure high yields and purity. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions, have been employed to facilitate the formation of complex carbon-carbon bonds essential for constructing the molecule's framework.

The pharmacological potential of 1 -4 -( adamantan - 1 - yl ) phenoxy -3 -4 -( 2 - fluorophen yl ) piperazin - 1 - y lpropan - 2 - ol has been explored in several preclinical studies. These investigations have focused on evaluating its interactions with neurotransmitter receptors, particularly those involved in modulating mood and cognition. Preliminary data suggest that the compound exhibits promising activity as a potential therapeutic agent for CNS disorders. The dual functionality of the molecule allows it to engage multiple targets simultaneously, which could lead to synergistic effects that enhance therapeutic outcomes.

The presence of the fluorophenyl group in 1 – 4 – ( adamantan – 1 – yl ) phenoxy –3 – 4 – ( 2 – fluorophen yl ) piperazin – 1 – y lpropan – 2 – ol is particularly noteworthy, as fluorine substitution can significantly impact a molecule's pharmacokinetic properties. Fluoroaromatic compounds are known for their improved bioavailability and metabolic stability, which can translate into longer-lasting therapeutic effects. Additionally, fluorine atoms can enhance binding interactions through dipole-dipole interactions and hydrophobic effects, further contributing to the compound's efficacy.

In conclusion, 1–4–(adamantan–1–yl)phenoxy–3–4–(2-fluorophenyl)piperazin–1–ylpropan–2–ol (CAS No. 433971–84–7) represents a compelling example of how structural complexity can be leveraged to develop novel pharmacological agents. Its unique combination of an adamantine core, piperazine, and fluorophenyl substituents positions it as a promising candidate for further exploration in drug discovery efforts aimed at treating CNS disorders and other conditions associated with neurotransmitter dysregulation. As research continues to uncover new insights into molecular interactions, this compound will undoubtedly play a significant role in shaping future therapeutic strategies.